Cas no 25312-79-2 (3-formyl-2,2-dimethylcyclopropane-1-carboxylic acid, Mixture of diastereomers)

• Product Name: 3-formyl-2,2-dimethylcyclopropane-1-carboxylic acid, Mixture of diastereomers
• CAS No: 25312-79-2
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 267804
• PubChem ID: 179449
• Update Time: 2025-06-09

3-formyl-2,2-dimethylcyclopropane-1-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 3-formyl-2,2-dimethyl-
• 3-formyl-2,2-dimethylcyclopropane-1-carboxylic acid, Mixture of diastereomers
• cyclopropanecarboxylic acid, 3-formyl-2,2-dimethyl-, cis-
• 2,2-dimethyl-3-formylcyclopropanecarboxylic acid
• PTQGFDXPHNRDCV-UHFFFAOYSA-N
• 2,2-dimethyl-3-formyl-cyclopropane-carboxylic acid
• EN300-150724
• DTXSID60948151
• 3-formyl-2,2-dimethylcyclopropane-1-carboxylicacid
• Cyclopropanecarboxylic acid, 3-formyl-2,2-dimethyl-
• AKOS006379760
• Caronaldehydic acid
• SCHEMBL358648
• 3-formyl-2,2-dimethylcyclopropane-1-carboxylic acid
• Z1205493986
• 3-formyl-2,2-dimethylcyclopropane carboxylic acid
• 25312-79-2

• Inchi： 1S/C7H10O3/c1-7(2)4(3-8)5(7)6(9)10/h3-5H,1-2H3,(H,9,10)
• InChI Key： PTQGFDXPHNRDCV-UHFFFAOYSA-N
• SMILES： OC(C1C(C=O)C1(C)C)=O

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 3-formyl-2,2-dimethylcyclopropane-1-carboxylic acid, Mixture of diastereomers

Introduction to 3-formyl-2,2-dimethylcyclopropane-1-carboxylic acid, Mixture of diastereomers (CAS No. 25312-79-2)

The compound 3-formyl-2,2-dimethylcyclopropane-1-carboxylic acid, Mixture of diastereomers (CAS No. 25312-79-2) is a fascinating molecule with significant applications in the field of organic synthesis and pharmaceutical research. This mixture of diastereomers features a unique cyclopropane core substituted with a formyl group and two methyl groups, making it a valuable intermediate in the synthesis of complex molecules.

Cyclopropanes are known for their high ring strain and reactivity, which makes them versatile in synthetic chemistry. The presence of the formyl group in this compound enhances its utility as a building block for more intricate structures. The mixture of diastereomers adds an additional layer of complexity, allowing researchers to explore different stereoisomers and their respective reactivities.

In recent years, the study of 3-formyl-2,2-dimethylcyclopropane-1-carboxylic acid has gained attention due to its potential in drug discovery. The cyclopropane ring is often found in biologically active compounds, and modifications to this core structure can lead to novel pharmacophores. The formyl group provides a site for further functionalization, enabling the creation of diverse derivatives with tailored properties.

One of the most intriguing aspects of this compound is its role in the synthesis of pharmaceutical intermediates. Researchers have leveraged its reactivity to develop new methods for constructing complex molecules. For instance, the formyl group can undergo condensation reactions with amines to form amides, or it can be reduced to an alcohol, providing multiple pathways for further chemical transformations.

The mixture of diastereomers presents an opportunity to study stereoselective reactions and their implications in drug design. Diastereomers often exhibit different physical and chemical properties, which can be exploited to achieve selective synthesis or to study stereoselectivity in biological systems. This aspect is particularly relevant in pharmaceutical development, where the stereochemistry of a molecule can significantly impact its efficacy and safety.

Recent advancements in synthetic methodologies have enabled more efficient preparation of this compound. Techniques such as asymmetric synthesis have been employed to enhance the yield and purity of specific diastereomers. These developments have opened new avenues for researchers working on complex natural product syntheses and drug discovery programs.

The formyl group in 3-formyl-2,2-dimethylcyclopropane-1-carboxylic acid is particularly interesting because it can participate in various chemical reactions. It can be used to introduce aldehyde functionalities into a molecule, which are crucial for forming Schiff bases and other coordination complexes. Additionally, the formyl group can undergo oxidation to form carboxylic acids or reduction to alcohols, providing flexibility in synthetic planning.

Another significant application of this compound is in the field of material science. The cyclopropane ring's unique electronic properties make it suitable for use in organic electronics and photovoltaic materials. Researchers have explored its potential as a building block for conjugated polymers and other advanced materials that require specific electronic or optical properties.

The mixture of diastereomers also offers insights into understanding reaction mechanisms and kinetic isotope effects. By studying how different diastereomers react under various conditions, scientists can gain a deeper understanding of how steric and electronic factors influence chemical transformations. This knowledge is invaluable for designing more efficient synthetic routes and optimizing reaction conditions.

In conclusion, 3-formyl-2,2-dimethylcyclopropane-1-carboxylic acid, Mixture of diastereomers (CAS No. 25312-79-2) is a versatile compound with broad applications in organic synthesis, pharmaceutical research, and material science. Its unique structure and reactivity make it an essential tool for researchers seeking to develop new drugs, materials, and synthetic methodologies. As our understanding of its properties continues to grow, so too will its importance in advancing scientific discovery.